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Introduction

Felcisetrag (also known as TAK-954) is a novel, highly selective and potent 5-
hydroxytryptamine-4 (5-HT4) receptor agonist.[1][2] It has demonstrated significant prokinetic
activity throughout the gastrointestinal tract in experimental models and has been shown to
accelerate gastric, small bowel, and colonic transit in patients with gastroparesis.[1][3] These
application notes provide detailed protocols for the administration of Felcisetrag in preclinical
animal models of gastroparesis to evaluate its therapeutic potential.

Mechanism of Action: 5-HT4 Receptor Signaling
Pathway

Felcisetrag exerts its prokinetic effects by activating 5-HT4 receptors, which are predominantly
expressed on enteric neurons. This activation enhances cholinergic neurotransmission, leading
to increased smooth muscle contraction and accelerated gastrointestinal motility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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